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For Researchers, Scientists, and Drug Development Professionals

Introduction
Tripropylene glycol monomethyl ether (TPM), identified by CAS number 25498-49-1, is a

high-boiling, colorless solvent with a mild ether-like odor.[1][2] As a member of the propylene

glycol ether family, TPM is a mixture of isomers.[3][4] Its chemical structure, featuring both

ether and alcohol functionalities, imparts a unique combination of properties, including

excellent solvency for a wide range of polar and non-polar substances, complete water

miscibility, and a slow evaporation rate.[5][6][7] These characteristics have led to its

widespread use in various industrial applications, and its potential as a specialty solvent in

research and pharmaceutical development is an area of growing interest.[8][9] This technical

guide provides a comprehensive overview of the physicochemical properties, toxicological

data, and potential applications of TPM, with a focus on its relevance to the scientific and drug

development communities.

Physicochemical and Toxicological Data
The following tables summarize the key quantitative data for Tripropylene glycol
monomethyl ether, compiled from various technical and safety data sheets.

Table 1: Physical and Chemical Properties
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Property Value Reference(s)

CAS Number 25498-49-1 [3][5]

Molecular Formula C10H22O4 [3]

Molecular Weight 206.28 g/mol [4]

Appearance Colorless liquid [1][2]

Odor Mild ether-like [2][7]

Boiling Point
242.4 °C (468.3 °F) at 760

mmHg
[7]

Melting Point -78 °C (-108.4 °F) [7]

Flash Point 120 °C (248 °F) (Closed Cup) [7]

Specific Gravity 0.965 at 25 °C/25 °C [5]

Vapor Pressure <0.01 mmHg at 20 °C [5]

Solubility in Water Complete [5][7]

Evaporation Rate <0.01 (n-Butyl Acetate = 1) [7]

Table 2: Toxicological Data
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Endpoint Value Species Reference(s)

Acute Oral Toxicity

(LD50)
3200 - 3300 mg/kg Rat [10]

Acute Dermal Toxicity

(LD50)
>15,440 mg/kg Rabbit [10]

Genotoxicity
Not considered

genotoxic in vitro
N/A [10]

Carcinogenicity

No statistically

significant increases

in tumors

Rat and Mouse [10]

Developmental

Toxicity

No frank

developmental effects

observed

Various [10]

Applications in Research and Development
While TPM is predominantly used in industrial settings, its properties suggest potential

applications in research and drug development, particularly as a versatile solvent.

Industrial Applications Workflow
TPM's excellent solvency, low volatility, and water miscibility make it a valuable component in a

variety of industrial processes.[6][9] Its role can be visualized as a central hub connecting to

various applications, where its properties are leveraged to achieve specific outcomes.
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Coatings & Inks

Cleaning Formulations

Chemical Synthesis

Pharmaceuticals (Potential)

Tripropylene Glycol
Monomethyl Ether (TPM)

Coalescing Agent
Improves film formation

Solvent for Printing Inks

Controls drying time

Industrial Degreasers

Dissolves oils and grease

Household Cleaners
Low odor and toxicity

Chemical Intermediate

Synthesis of other chemicals

Reaction Solvent

Provides reaction medium

Drug Solubilization

Potential for poorly soluble APIs

Topical Formulations

Co-solvent for creams/lotions
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Workflow for Silver Nanoparticle Synthesis using TPM

1. Preparation

2. Reaction

3. Purification

4. Final Product

Dissolve PVP in TPM
at room temperature

Heat PVP-TPM solution
to 120°C with stirring

Add AgNO3 solution

Maintain at 120°C for 3 hours

Cool to room temperature

Add ethanol to precipitate nanoparticles

Centrifuge to separate nanoparticles

Re-disperse and wash with ethanol (repeat)

Disperse purified nanoparticles
in a suitable solvent

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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